![molecular formula C14H10FNO4 B6398595 3-(4-Fluoro-3-methylphenyl)-5-nitrobenzoic acid, 95% CAS No. 1261903-10-9](/img/structure/B6398595.png)
3-(4-Fluoro-3-methylphenyl)-5-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Fluoro-3-methylphenyl)-5-nitrobenzoic acid, otherwise known as FMNB, is an organic compound that is widely used in scientific research. It is a white or off-white crystalline solid with a melting point of 132-134°C. The compound is used in a variety of laboratory experiments, including those related to organic synthesis, biochemistry, and physiology.
Scientific Research Applications
FMNB is widely used in scientific research due to its unique properties. It is a powerful inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9), which is involved in the metabolism of drugs, hormones, and other compounds. As such, it is used to study the metabolism of drugs and other compounds. Additionally, FMNB is used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used to study enzyme inhibition and metabolism, and has been used in studies of drug-drug interactions.
Mechanism of Action
FMNB acts as an inhibitor of CYP2C9 by binding to the enzyme and blocking its activity. This inhibition can be reversible or irreversible, depending on the concentration of FMNB and the duration of exposure. At high concentrations, FMNB binds covalently to the active site of the enzyme, forming a stable complex that cannot be reversed. At lower concentrations, the binding is reversible and the enzyme can return to its active form.
Biochemical and Physiological Effects
The inhibition of CYP2C9 by FMNB can have a variety of biochemical and physiological effects. It can affect the metabolism of drugs, hormones, and other compounds, leading to altered concentrations of these compounds in the body. Additionally, it can affect the activity of other enzymes involved in metabolic pathways, leading to changes in the levels of other compounds. In some cases, this can lead to adverse effects, such as drug-drug interactions.
Advantages and Limitations for Lab Experiments
The use of FMNB in laboratory experiments has several advantages. It is relatively inexpensive, has a high purity (95%), and is easy to synthesize. Additionally, it is a powerful inhibitor of CYP2C9, making it ideal for studies of drug-drug interactions and other metabolic pathways. However, there are some limitations to its use. It is a relatively unstable compound, and its activity can be affected by changes in pH, temperature, and other environmental factors. Additionally, its inhibition of CYP2C9 can lead to adverse effects, such as drug-drug interactions.
Future Directions
There are several potential future directions for the use of FMNB in scientific research. It could be used to study the metabolism of other drugs and compounds, as well as to study the effects of other inhibitors of CYP2C9. Additionally, it could be used to study the effects of environmental factors on enzyme activity, and to develop better inhibitors of CYP2C9. Finally, it could be used to develop new drugs and agrochemicals, as well as to study the effects of drug-drug interactions.
Synthesis Methods
FMNB can be synthesized by several methods, including nitration of 4-fluoro-3-methylbenzoic acid in the presence of sulfuric acid and nitric acid, nitration of 4-fluoro-3-methylbenzoic acid in the presence of acetic acid and nitric acid, and nitration of 4-fluoro-3-methylbenzamide in the presence of nitric acid. The most common method is nitration of 4-fluoro-3-methylbenzamide in the presence of nitric acid. The reaction is conducted at a temperature of 0-5°C and yields a 95% pure product.
properties
IUPAC Name |
3-(4-fluoro-3-methylphenyl)-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO4/c1-8-4-9(2-3-13(8)15)10-5-11(14(17)18)7-12(6-10)16(19)20/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOHBOYSQIQYXTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689323 |
Source
|
Record name | 4'-Fluoro-3'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261903-10-9 |
Source
|
Record name | 4'-Fluoro-3'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90689323 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.